Cas no 773120-52-8 (2-Propenoic acid,2-methyl-3-(1-methyl-1H-pyrrol-2-yl)-)

• Product Name: 2-Propenoic acid,2-methyl-3-(1-methyl-1H-pyrrol-2-yl)-
• CAS No: 773120-52-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 551995
• PubChem ID: 53424675
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-3-(1-methyl-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-3-(1-methyl-1H-pyrrol-2-yl)-
• 2-Propenoicacid,2-methyl-3-(1-methyl-1H-pyrrol-2-yl)-(9CI)
• 2-methyl-3-(1-methylpyrrol-2-yl)prop-2-enoic acid
• 2-Methyl-3-(1-methyl-1H-pyrrol-2-yl)prop-2-enoic acid
• DTXSID90698571
• 773120-52-8
• AKOS017405198

• Inchi： 1S/C9H11NO2/c1-7(9(11)12)6-8-4-3-5-10(8)2/h3-6H,1-2H3,(H,11,12)
• InChI Key： DIHOABSOZMXERY-UHFFFAOYSA-N
• SMILES： OC(C(C)=CC1=CC=CN1C)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 42.2A^2
• XLogP3: 1

Experimental Properties

• PSA: 42.23